Cas no 90132-35-7 (Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy-)

• Product Name: Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy-
• CAS No: 90132-35-7
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 4299893
• PubChem ID: 44350009
• Update Time: 2025-06-11

Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy-
• CHEMBL126264
• 90132-35-7
• 3-(Ethylthio)-4,5-dimethoxybenzeneethanamine
• L3BC6MZN9Y
• UNII-L3BC6MZN9Y
• 3-Tme
• SCHEMBL20970977
• 2-(3-(ethylthio)-4,5-dimethoxyphenyl)ethanamine
• DTXSID501336229
• 3,4-Dimethoxy-5-ethylthiophenethylamine

• Inchi： 1S/C12H19NO2S/c1-4-16-11-8-9(5-6-13)7-10(14-2)12(11)15-3/h7-8H,4-6,13H2,1-3H3
• InChI Key： WHUXWWJFRBXUOQ-UHFFFAOYSA-N
• SMILES： S(CC)C1=C(C(=CC(=C1)CCN)OC)OC

Computed Properties

• Exact Mass: 241.11365002Da
• Monoisotopic Mass: 241.11365002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.8Ų

Additional information on Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy-

Recent Advances in the Study of Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy- (CAS: 90132-35-7)

Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy- (CAS: 90132-35-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential pharmacological properties and applications in drug development. The following research brief synthesizes the latest findings related to this compound, providing insights into its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy-, with particular attention to improving yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to isolate and characterize the compound. Furthermore, spectroscopic methods, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been utilized to confirm its molecular structure and purity, ensuring reproducibility for subsequent biological evaluations.

In vitro and in vivo studies have explored the compound's pharmacological profile, revealing promising activity in modulating specific neurotransmitter systems. Preliminary data suggest that Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy- may interact with serotonin and dopamine receptors, indicating potential applications in the treatment of neurological and psychiatric disorders. However, further mechanistic studies are required to elucidate its precise mode of action and to assess its selectivity and safety profile.

Another area of interest is the compound's potential as a precursor or intermediate in the synthesis of novel therapeutic agents. Researchers have investigated its reactivity and compatibility with various chemical transformations, paving the way for the development of derivatives with enhanced pharmacological properties. These efforts are supported by computational modeling and structure-activity relationship (SAR) studies, which aim to optimize the compound's efficacy and minimize off-target effects.

Despite these advancements, challenges remain in the clinical translation of Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy-. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and to fully realize the compound's therapeutic potential.

In conclusion, Benzeneethanamine, 3-(ethylthio)-4,5-dimethoxy- (CAS: 90132-35-7) represents a promising candidate for further investigation in the field of drug discovery. Its unique chemical structure and preliminary biological activity warrant continued research to explore its full potential. Future studies should focus on optimizing its pharmacological properties, elucidating its mechanism of action, and advancing it through the drug development pipeline.